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Compound Name: _
phenylacetamide

Cat. No.: B1328926

Technical Guide: Solubility of 2-bromo-N-methyl-N-
phenylacetamide
Introduction

2-bromo-N-methyl-N-phenylacetamide (CAS No: 29182-97-6) is an organic compound
whose physicochemical properties are of interest in various fields, including synthetic chemistry
and drug discovery. Solubility is a critical parameter that dictates the feasibility of its use in
reaction media, its purification via crystallization, and its formulation in pharmaceutical
preparations. An understanding of its solubility profile in common organic solvents is essential
for its effective application.

This technical guide provides available solubility data for 2-bromo-N-methyl-N-
phenylacetamide and presents detailed experimental protocols for its determination. Due to
the limited availability of quantitative solubility data in published literature, this document
emphasizes the methodologies required for researchers to ascertain this critical property.

Physicochemical Properties & Predicted Solubility

2-bromo-N-methyl-N-phenylacetamide is a solid at room temperature with a molecular
weight of 228.09 g/mol .[1] Its structure, featuring a polar amide group, a nonpolar phenyl
group, and a methyl group, suggests a nuanced solubility profile. The presence of the bromine
atom further influences its polarity and molecular weight.
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Based on the principle of "like dissolves like," it can be predicted that:

» High Solubility is likely in polar aprotic solvents such as Dimethyl Sulfoxide (DMSO) and
Dimethylformamide (DMF), which can effectively solvate the amide group.

e Moderate to Good Solubility is expected in polar protic solvents like ethanol and methanol,
as well as in chlorinated solvents like dichloromethane and chloroform.

o Limited Solubility is anticipated in nonpolar solvents such as hexane and toluene, where the
polar amide group will hinder dissolution.

Quantitative Solubility Data

A thorough review of scientific literature reveals a scarcity of published quantitative solubility
data for 2-bromo-N-methyl-N-phenylacetamide in common organic solvents. The only
available data point is for its solubility in water.[2] For all other solvents, experimental
determination is required.
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Solvent

Chemical Class

Solubility (at 25 °C)

Water

Protic

1196.89 mg/L[2]

Ethanol

Polar Protic

Data not available;
experimental determination

recommended.

Methanol

Polar Protic

Data not available;
experimental determination

recommended.

Acetone

Polar Aprotic

Data not available;
experimental determination

recommended.

Dichloromethane

Chlorinated

Data not available;
experimental determination

recommended.

Ethyl Acetate

Ester

Data not available;
experimental determination

recommended.

Toluene

Aromatic Hydrocarbon

Data not available;
experimental determination

recommended.

Hexane

Nonpolar

Data not available;
experimental determination

recommended.

DMSO

Polar Aprotic

Data not available;
experimental determination

recommended.

Experimental Protocols for Solubility Determination

The following protocols provide methodologies for both rapid qualitative assessment and
rigorous quantitative measurement of solubility.
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Protocol for Qualitative Solubility Assessment

This method allows for a quick screening of suitable solvents.[3]

Materials:

2-bromo-N-methyl-N-phenylacetamide

Small test tubes or vials (1.5-2 mL)

Selection of organic solvents (e.g., Ethanol, Acetone, Dichloromethane, Toluene, Hexane)

Vortex mixer and spatula

Procedure:

Preparation: Label a series of test tubes, one for each solvent.

o Addition of Solute: Add approximately 5-10 mg of 2-bromo-N-methyl-N-phenylacetamide
to each tube.

o Addition of Solvent: Add 1 mL of the corresponding solvent to each tube.
» Mixing: Securely cap the tubes and vortex each sample vigorously for 30-60 seconds.

o Observation: Allow the samples to stand for 2-3 minutes and visually inspect for undissolved
solid.

» Classification:
o Soluble: No visible solid particles remain.
o Partially Soluble: A significant portion of the solid has dissolved, but some remains.

o Insoluble: The solid appears largely undissolved.

Protocol for Quantitative Solubility Determination (Static
Equilibrium Method)
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This analytical method provides precise solubility values and is considered a standard
approach.[3][4]

Materials:

e 2-bromo-N-methyl-N-phenylacetamide

e Analytical balance

o Thermostatically controlled orbital shaker or water bath

» Calibrated volumetric flasks and pipettes

e Syringe filters (e.g., 0.45 um PTFE)

o High-Performance Liquid Chromatography (HPLC) or UV-Vis Spectrophotometer
Procedure:

o Preparation of Saturated Solution:

o Add an excess amount of 2-bromo-N-methyl-N-phenylacetamide to a vial. The amount
should be sufficient to ensure a saturated solution with excess solid remaining after
equilibration.

o Record the exact weight of the compound added.

o Add a known, precise volume of the selected organic solvent (e.g., 5.00 mL).
o Equilibration:

o Seal the vial tightly to prevent solvent evaporation.

o Place the vial in a thermostatically controlled shaker set to a constant temperature (e.g.,
25 °C).

o Agitate the mixture for a sufficient period (typically 24-72 hours) to ensure equilibrium is
reached. It is advisable to test samples at different time points (e.g., 24h, 48h) to confirm
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that the concentration is no longer changing.

o Sample Collection and Preparation:

[e]

After equilibration, allow the vial to stand undisturbed in the temperature bath for at least 2
hours to allow the excess solid to settle.

[e]

Carefully withdraw a sample of the supernatant using a syringe.

o

Immediately filter the sample through a syringe filter into a pre-weighed, clean vial to
remove all undissolved solids.

o

Accurately weigh the filtered solution.

Dilute the filtered saturated solution gravimetrically with the same solvent to a

[¢]

concentration within the analytical instrument's linear range.
e Analysis:
o Prepare a series of standard solutions of the compound with known concentrations.

o Analyze the diluted sample and the standard solutions using HPLC or UV-Vis
spectrophotometry to determine the concentration of the dissolved compound.

o Generate a calibration curve from the standard solutions to quantify the concentration in
the saturated sample accurately.

e Calculation:

o Calculate the solubility in units such as mg/mL, g/100 g solvent, or mol/L based on the
determined concentration and the dilution factor.

Workflow Visualization

The logical flow for determining the quantitative solubility of a solid compound in an organic
solvent is depicted below.
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Caption: Workflow for Quantitative Solubility Determination.

Conclusion
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While quantitative data on the solubility of 2-bromo-N-methyl-N-phenylacetamide in common
organic solvents is not readily available in the public domain, its molecular structure suggests it
will be most soluble in polar aprotic solvents. The experimental protocols detailed in this guide
provide a robust framework for researchers to determine this property accurately. Such
experimentally derived data is indispensable for the successful design of synthetic routes,
purification schemes, and formulation strategies involving this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. echemi.com [echemi.com]

2. 2-bromo-N-methyl-N-phenylacetamide (29182-97-6) - Chemical Safety, Models, Suppliers,
Regulation, and Patents - Chemchart [chemchart.com]

3. benchchem.com [benchchem.com]

4. pubs.acs.org [pubs.acs.org]

To cite this document: BenchChem. [solubility of 2-bromo-N-methyl-N-phenylacetamide in
common organic solvents]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1328926#solubility-of-2-bromo-n-methyl-n-
phenylacetamide-in-common-organic-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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